Cas no 952970-03-5 (2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 952970-03-5
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 6545958
• Update Time: 2025-07-02

2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• Cyclohexaneacetamide, N-[[5-(3,4-dimethoxyphenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C20H26N2O4/c1-24-17-9-8-15(11-19(17)25-2)18-12-16(22-26-18)13-21-20(23)10-14-6-4-3-5-7-14/h8-9,11-12,14H,3-7,10,13H2,1-2H3,(H,21,23)
• InChI Key： ALEBVNVNJFZMQA-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2C=C(C3=CC=C(OC)C(OC)=C3)ON=2)=O)CCCCC1

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 576.5±50.0 °C(Predicted)
• pka: 14.52±0.46(Predicted)

Additional information on 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide

Comprehensive Overview of 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide (CAS No. 952970-03-5)

The compound 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide, identified by its CAS No. 952970-03-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclohexyl group and a dimethoxyphenyl-substituted oxazole ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to this compound is its synthetic pathway. Researchers often seek efficient methods to synthesize 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide, with a focus on optimizing yield and purity. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis routes, aligning with global sustainability goals. The compound’s oxazole core, a heterocyclic moiety, is particularly noteworthy due to its prevalence in drug discovery, as seen in FDA-approved medications.

Another area of interest is the compound’s potential biological activity. Preliminary studies suggest that derivatives of 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide may exhibit anti-inflammatory or antimicrobial properties, though further validation is required. This aligns with the growing demand for new therapeutic agents to address antibiotic resistance and chronic inflammatory conditions. The dimethoxyphenyl group, in particular, is often associated with CNS activity, making it a candidate for neurological research.

From an industrial perspective, the compound’s stability and solubility are critical factors. Users frequently inquire about its physicochemical properties, such as melting point, logP, and compatibility with common solvents. These parameters are essential for formulating drug delivery systems or agrochemical formulations. Recent trends in computational chemistry have enabled predictive modeling of these properties, reducing the need for extensive lab testing.

The CAS No. 952970-03-5 is also a topic of discussion in patent literature, with several applications citing its use in crop protection or pharmaceutical intermediates. This reflects the broader shift toward multi-functional chemicals that serve dual purposes in agriculture and medicine. As regulatory frameworks evolve, compliance with REACH and other guidelines remains a priority for manufacturers.

In conclusion, 2-cyclohexyl-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}acetamide represents a versatile compound with promising applications. Its study intersects with hot topics like sustainable synthesis, drug discovery, and material science, ensuring its continued relevance in scientific discourse. For researchers and industry professionals, understanding its nuances is key to unlocking its full potential.